Cas no 612035-88-8 (4-Pentenoic acid, 3-hydroxy-3-methyl-2-propyl-)

• Product Name: 4-Pentenoic acid, 3-hydroxy-3-methyl-2-propyl-
• CAS No: 612035-88-8
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1626033
• Update Time: 2024-08-30

4-Pentenoic acid, 3-hydroxy-3-methyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 3-hydroxy-3-methyl-2-propyl-

• Inchi： 1S/C9H16O3/c1-4-6-7(8(10)11)9(3,12)5-2/h5,7,12H,2,4,6H2,1,3H3,(H,10,11)
• InChI Key： CXIODRITWQNZAC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCC)C(O)(C)C=C

Computed Properties

• Exact Mass: 172.10998

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 294.6±28.0 °C(Predicted)
• PSA: 57.53
• pka: 4.74±0.20(Predicted)